BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling of 5-Chloro-2-
hitrobenzotrifluoride.

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Chloro-2-nitrobenzotrifluoride

Cat. No.: B089720

An In-Depth Technical Guide to the Safe Handling of 5-Chloro-2-nitrobenzotrifluoride

For the attention of researchers, scientists, and drug development professionals, this document
serves as a comprehensive technical guide on the safe handling, storage, and emergency
management of 5-Chloro-2-nitrobenzotrifluoride (CAS No. 118-83-2). As a Senior
Application Scientist, the following information is synthesized from authoritative safety data
sheets and chemical databases to ensure technical accuracy and promote a culture of safety in
the laboratory. The causality behind each recommendation is explained to provide a deeper
understanding of the necessary precautions.

Introduction: Understanding the Compound

5-Chloro-2-nitrobenzotrifluoride is a versatile chemical intermediate of significant interest in
the pharmaceutical and fine chemical industries.[1][2] Its molecular structure, featuring a
benzene ring substituted with chloro, nitro, and trifluoromethyl groups, imparts a unique
reactivity profile that makes it a valuable precursor in the synthesis of complex molecules,
including Active Pharmaceutical Ingredients (APIs) and fluorescent whitening agents.[3][4]
However, this same reactivity necessitates a thorough understanding and implementation of
stringent safety protocols to mitigate potential risks to personnel and the environment.

Section 1: Compound Identification and
Physicochemical Properties
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A foundational aspect of safe handling is a clear understanding of the compound's physical and

chemical identity. These properties influence its behavior under various laboratory conditions

and are critical for designing appropriate storage and handling procedures.

Property Value Source(s)
Chemical Name 5-Chloro-2-nitrobenzotrifluoride  [5]
Synonyms 4-.Chloro-1-nitro-2- 5176]
(trifluoromethyl)benzene
CAS Number 118-83-2 [1][5]
Molecular Formula C7H3CIFsNO2 [B1I51[7]
Molecular Weight 225.55 g/mol [31[5]
Appearance Fight yellow to yellow-brown 7]
liquid
Melting Point 21-22 °C [718]
Boiling Point 222-224 °C [8]
Density 1.526 g/mL at 25 °C [1][8]
Flash Point 102 °C (217 °F) [8][9]
Water Solubility 168 mg/L at 20 °C [8]
log Pow 3.42-3.8 [71[10]

Section 2: Hazard Identification and Toxicology

5-Chloro-2-nitrobenzotrifluoride is classified as hazardous under the Globally Harmonized

System (GHS).[5][6] Understanding its toxicological profile is paramount to appreciating the

potential consequences of exposure and the rationale behind the recommended safety

measures.

GHS Hazard Statements:

e H315: Causes skin irritation.[9][10]
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e H319: Causes serious eye irritation.[9][10]

e H335: May cause respiratory irritation.[10]

e H301/H302: Toxic or harmful if swallowed.[5][6][9]

e H311/H312: Toxic or harmful in contact with skin.[5][6][9]
e H331/H332: Toxic or harmful if inhaled.[5][6][9]

e H411: Toxic to aquatic life with long lasting effects.[6][9]

The presence of the trifluoromethyl group, while lending stability to the molecule, can result in
the release of hazardous decomposition products like hydrogen fluoride in a fire.[6] The
compound's primary hazards are acute toxicity upon exposure through multiple routes (oral,
dermal, inhalation) and its irritant properties to the skin, eyes, and respiratory system.[6][10]

Section 3: A Proactive Approach to Safety: Risk
Assessment and the Hierarchy of Controls

Before any experimental work begins, a thorough risk assessment must be conducted. This
process involves identifying the hazards, evaluating the risks of exposure during specific
procedures, and implementing control measures. The most effective approach follows the
hierarchy of controls, which prioritizes the most effective measures over less effective ones.
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Hierarchy of Controls for 5-Chloro-2-nitrobenzotrifluoride

Elimination

(Most Effective)
Remove the hazard

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard
(e.g., Fume Hood)

Administrative Controls
Change the way people work
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
Protect the worker with PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling of 5-Chloro-2-
nitrobenzotrifluoride.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089720#safety-and-handling-of-5-chloro-2-
nitrobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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